Cas no 1352830-76-2 (2-chloro-6-fluoropyridin-4-amine)

2-Chloro-6-fluoropyridin-4-amine is a fluorinated and chlorinated pyridine derivative with a reactive amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both chloro and fluoro substituents enhances its reactivity, enabling selective functionalization for further derivatization. Its stable yet modifiable structure makes it valuable for constructing heterocyclic frameworks. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available to meet stringent research and industrial requirements, ensuring consistency in synthetic applications.

2-chloro-6-fluoropyridin-4-amine structure

1352830-76-2 structure

Product Name:2-chloro-6-fluoropyridin-4-amine

CAS No:1352830-76-2

MF:C₅H₄ClFN₂

MW:146.55006313324

CID:4696012

PubChem ID:88875719

Update Time:2025-05-20

2-chloro-6-fluoropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinamine, 2-chloro-6-fluoro-
- 4-Amino-2-chloro-6-fluoropyridine
- 2-chloro-6-fluoropyridin-4-amine
- Inchi： 1S/C5H4ClFN2/c6-4-1-3(8)2-5(7)9-4/h1-2H,(H2,8,9)
- InChI Key： DFTLFBHTKBVPNA-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(N=1)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 101
Topological Polar Surface Area: 38.9

2-chloro-6-fluoropyridin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029016171-250mg	4-Amino-2-chloro-6-fluoropyridine	1352830-76-2	95%	250mg	$931.00	2022-04-03
Alichem	A029016171-1g	4-Amino-2-chloro-6-fluoropyridine	1352830-76-2	95%	1g	$2,952.90	2022-04-03
Enamine	EN300-1295791-1.0g	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		1g	$0.0	2023-06-06
Enamine	EN300-1295791-50mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		50mg	$707.0	2023-09-30
Enamine	EN300-1295791-100mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		100mg	$741.0	2023-09-30
Enamine	EN300-1295791-250mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		250mg	$774.0	2023-09-30
Enamine	EN300-1295791-500mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		500mg	$809.0	2023-09-30
Enamine	EN300-1295791-1000mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		1000mg	$842.0	2023-09-30
Enamine	EN300-1295791-2500mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		2500mg	$1650.0	2023-09-30
Enamine	EN300-1295791-5000mg	2-chloro-6-fluoropyridin-4-amine	1352830-76-2		5000mg	$2443.0	2023-09-30

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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

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5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-chloro-6-fluoropyridin-4-amine

Comprehensive Overview of 2-Chloro-6-fluoropyridin-4-amine (CAS No. 1352830-76-2): Properties, Applications, and Industry Insights

2-Chloro-6-fluoropyridin-4-amine (CAS No. 1352830-76-2) is a specialized halogenated pyridine derivative gaining traction in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluoro-amine substitution pattern, serves as a critical building block for synthesizing advanced intermediates. Its molecular structure (C₅H₄ClFN₂) enables versatile reactivity, making it valuable for cross-coupling reactions and heterocyclic modifications.

Recent trends highlight growing interest in fluorinated pyridines due to their enhanced bioavailability and metabolic stability. Researchers frequently search for "2-Chloro-6-fluoropyridin-4-amine synthesis" or "CAS 1352830-76-2 suppliers," reflecting demand in drug discovery pipelines. The compound’s electron-withdrawing groups (chloro and fluoro) facilitate nucleophilic aromatic substitutions, a feature exploited in developing kinase inhibitors and crop protection agents.

From an industrial perspective, 1352830-76-2 aligns with green chemistry initiatives. Manufacturers optimize routes to minimize byproducts, addressing queries like "sustainable production of halogenated amines." Analytical data (HPLC purity >98%, melting point 112-114°C) confirms its suitability for high-value applications. Regulatory-compliant storage (dry, inert atmosphere) ensures stability, though it’s non-hazardous under standard conditions.

Innovative applications include its role in PET radiotracer development (leveraging fluorine-18 isotopes) and material science for conductive polymers. Patent analyses reveal its use in antiviral compounds, resonating with post-pandemic research priorities. The compound’s QSAR parameters (logP ~1.8, polar surface area 38Å²) further attract computational chemists modeling ADMET properties.

Market intelligence indicates CAGR growth for fluoropyridine derivatives, driven by oncology and CNS drug R&D. FAQs like "2-Chloro-6-fluoropyridin-4-amine vs. 2,6-difluoropyridin-4-amine reactivity" underscore comparative studies. Suppliers emphasize custom synthesis and GMP-grade batches, catering to diverse scalability needs. This positions CAS 1352830-76-2 as a strategic asset in modern synthetic chemistry.